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Compound of Interest

Compound Name: Propylene glycol monopalmitate

CAS No.: 29013-28-3

Cat. No.: B15551273

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of propylene glycol monopalmitate,

a non-ionic emulsifier with significant applications in the pharmaceutical, cosmetic, and food

industries. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, and insights into its

application in drug delivery systems.

Core Chemical Identifiers and Properties
Propylene glycol monopalmitate is the monoester of propylene glycol and palmitic acid. It is

important to distinguish between the specific isomers and the commercial products, which are

often mixtures. The key identifiers and molecular properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15551273#bc-rfq
https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body#propylene-glycol-monopalmitate-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15551273/docs?utm_src=pdf-body#propylene-glycol-monopalmitate-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551273?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

Chemical Name
Propylene Glycol

Monopalmitate

Synonyms

2-Hydroxypropyl

hexadecanoate, 2-

Hydroxypropyl palmitate, 1,2-

Propanediol monopalmitate

[1]

CAS Number

29013-28-3 (for 2-

Hydroxypropyl

hexadecanoate)

[1][2]

3539-33-1 (for 1-Palmitoyl-1,2-

Propanediol)

1323-39-3 (for Propylene

Glycol Monostearate

containing ~35%

monopalmitate)

[3][4][5][6][7]

Molecular Formula C₁₉H₃₈O₃ [1]

Molecular Weight 314.5 g/mol [1]

Propylene glycol monopalmitate is a lipophilic, oil-soluble emulsifier.[4] It is often used in

combination with other emulsifiers to achieve desired properties in formulations.

Applications in Drug Delivery: Solid Lipid
Nanoparticles
A primary application of propylene glycol monopalmitate in pharmaceutical research is in the

formulation of solid lipid nanoparticles (SLNs).[2] SLNs are colloidal drug carriers that offer

advantages such as controlled release, improved bioavailability of poorly soluble drugs, and

targeted delivery.
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Experimental Workflow for Solid Lipid Nanoparticle
(SLN) Formulation
The following diagram outlines a typical workflow for the preparation of SLNs using propylene
glycol monopalmitate.

Oil Phase Preparation

Aqueous Phase Preparation

Propylene Glycol Monopalmitate (Lipid) Heating and Mixing

Lipophilic Drug

High-Shear Homogenization

Aqueous Surfactant Solution Heating

Hot o/w Emulsion Cooling / Solidification Solid Lipid Nanoparticle (SLN) Dispersion

Click to download full resolution via product page

Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Detailed Experimental Protocol for SLN Formulation
A common method for preparing SLNs is the hot homogenization technique.

Preparation of the Lipid Phase: Propylene glycol monopalmitate is melted by heating it to

a temperature approximately 5-10°C above its melting point. The lipophilic drug is then

dissolved in the molten lipid.

Preparation of the Aqueous Phase: An aqueous solution of a surfactant (e.g., Poloxamer

188, Tween 80) is prepared and heated to the same temperature as the lipid phase.
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Homogenization: The hot lipid phase is dispersed in the hot aqueous phase under high-

speed stirring using a high-shear homogenizer. This results in the formation of a hot oil-in-

water (o/w) emulsion.

Solidification: The hot nanoemulsion is then cooled down to room temperature while stirring,

which leads to the solidification of the lipid droplets and the formation of a solid lipid

nanoparticle dispersion.

Analytical Methodologies
The characterization of propylene glycol esters of fatty acids in various matrices is crucial for

quality control and research purposes.

Determination of Free Propylene Glycol
A standard method for determining the amount of free propylene glycol in a sample involves a

titration procedure.

Sample Preparation: The sample containing propylene glycol monopalmitate is dissolved

in chloroform.

Extraction: The chloroform solution is washed with water in a separatory funnel to extract the

free propylene glycol into the aqueous phase.

Oxidation: The aqueous extract is treated with a periodic acid solution, which selectively

oxidizes the propylene glycol.

Titration: The excess periodic acid is then determined by iodometric titration with a standard

sodium thiosulfate solution.

The following diagram illustrates the key steps in this analytical procedure.
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Analytical workflow for the determination of free propylene glycol.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the direct

interaction of propylene glycol monopalmitate with cellular signaling pathways. Its biological

activity is primarily understood in the context of its role as an excipient in drug formulations,

where it is generally considered to be of low toxicity. Propylene glycol and its esters are widely

used in oral, parenteral, and topical pharmaceutical preparations.[8]

Further research is required to elucidate any specific biological effects or signaling pathways

that may be modulated by propylene glycol monopalmitate. As a component of drug delivery
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systems, its primary role is to enhance the solubility, stability, and bioavailability of active

pharmaceutical ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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